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Compound of Interest

Compound Name: Isotrac

cat. No.: B13740967

Isotrak sources are available in a variety of radionuclides, activities, and physical formats to suit
different applications, primarily for checking and calibrating radiation detectors.[1][2] Below is a
summary of common Isotrak sources utilized in research settings.

Table 1: Alpha Emitter Specifications

. Primary Standard .
Isotope Half-Life o o Physical Form
Emission Activity

Mounted on an
432.2 years Alpha (o) 74 kBq 85mm x 12mm

aluminum rod.[3]

Americium-241
(Am-241)

Table 2: Beta Emitter Specifications

. Primary Max Beta Standard Physical
Isotope Half-Life o o
Emission Energy Activity Form
Mounted on
] 0.546 MeV an 85mm x
Strontium-90
(Sr-90) 28.8 years Beta () (Sr-90), 2.28 74 kBq 12mm
r_
MeV (Y-90) aluminum
rod.[3]

Table 3: Gamma Emitter Specifications
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Isotope

Half-Life

Primary
Emission

Gamma
Energy

Standard
Activity

Physical
Form

Cesium-137
(Cs-137)

30.17 years

Gamma (y)

0.662 MeV

370 kBq

Mounted on
an 85mm x
12mm
aluminum
rod.[3]

Cobalt-60
(Co-60)

5.27 years

Gamma (y)

1.173 MeV,
1.332 MeV

74 kBq

Available in
various check
source
configuration
s.[2]

Sodium-22
(Na-22)

2.6 years

Gamma (y),

Positron (+)

0.511 MeV,
1.275 MeV

74 kBq

Available in
various check
source
configuration
s.[2]

Table 4: Mixed Nuclide Source Sets

Set Identification Included Nuclides Activity per Nuclide

QCRB8149 Am-241, Co-60, Na-22, Sr-90 74 kBq

Am-241, Co-60, Na-22, Sr-90,

QCRB7471
Cs-137

74 kBq

These sets are designed for comprehensive performance checks of instruments across a range
of radiation types and energies.[2]

Experimental Protocols: Instrument Calibration and
Quality Control

The primary application of Isotrak sources in a research setting is the calibration and routine
performance verification of radiation detection instrumentation.
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Gamma Spectrometer Energy Calibration using Isotrak
Cs-137 and Co-60 Sources

Objective: To establish a relationship between the channel number of the Multi-Channel
Analyzer (MCA) and the corresponding gamma-ray energy.

Materials:

High-Purity Germanium (HPGe) or Sodium lodide (Nal(TI)) detector

Multi-Channel Analyzer (MCA) and associated software

Isotrak Cs-137 and Co-60 gamma sources

Source holder for reproducible geometry

Methodology:

Background Measurement: Before introducing any source, acquire a background spectrum
for a sufficient duration to identify any existing peaks in the environment.

e Source Placement: Position the Cs-137 source at a fixed, reproducible distance from the
detector.

e Spectrum Acquisition (Cs-137): Acquire a gamma spectrum for the Cs-137 source. The
acquisition time should be long enough to obtain a well-defined photopeak at 661.7 keV with
good statistical significance.

o Peak Identification (Cs-137): Identify the channel number corresponding to the centroid of
the 661.7 keV photopeak.

e Spectrum Acquisition (Co-60): Replace the Cs-137 source with the Co-60 source,
maintaining the exact same geometry. Acquire a spectrum and identify the channel numbers
for the 1173.2 keV and 1332.5 keV photopeaks.

o Calibration Curve: Plot the known gamma energies (661.7, 1173.2, and 1332.5 keV) against
their corresponding channel numbers. Perform a linear regression to determine the energy
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calibration equation (Energy = m * Channel + c). This equation is then used by the software
to convert channel numbers to energy for unknown samples.

Beta Counter Performance Check using Isotrak Sr-90
Source

Objective: To verify the consistent performance of a beta counter (e.g., Geiger-Mdller or liquid
scintillation counter).

Materials:

» Beta detector (e.g., Geiger-Miiller counter)
« Isotrak Sr-90 check source

e Source holder

Methodology:

Background Count: Measure the background count rate without the source present.

e Source Count: Place the Sr-90 source in a fixed position relative to the detector and
measure the count rate for a set period.

e Net Count Rate: Subtract the background count rate from the source count rate to obtain the
net count rate.

o Trending: Record the date, background count rate, and net source count rate in a logbook.
This data should be trended over time. A stable net count rate (within statistical variations)
indicates consistent detector performance. Significant deviations may signal a detector
malfunction.

Logical and Experimental Workflows

While Isotrak sources are not used to directly probe biological signaling pathways, they are
critical for ensuring the quality of data in radioassays that do. The following diagrams illustrate
the logical flow of quality assurance and a typical experimental workflow using these sources.
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Caption: Logical workflow for ensuring instrument quality control in a research lab.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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